Cas no 119168-77-3 (Tebufenpyrad)

• Product Name: Tebufenpyrad
• CAS No: 119168-77-3
• MF: C₁₈H₂₄ClN₃O
• MW: 333.855663299561
• MDL: MFCD01632408
• CID: 63405
• Update Time: 2026-05-14

Tebufenpyrad Chemical and Physical Properties

Names and Identifiers

• N-(4-(tert-Butyl)benzyl)-4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide
• Comanche
• Masai
• Oscar
• Pyranica
• N-(4-tert-butylbenzyl)-4-chloro-3-ethyl-1-methyl-5-pyrazolemethylamide
• 4-chloro-N-(4-(1,1-dimethylethyl)phenyl)methyl-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide
• 4-Chloro-N-(4-tert-butylbenzyl)-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide
• Tebufenpyrad
• 4-chloro-N-[[4-(1,1-dimethylethyl)phenyl]methyl]-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide
• N-(4-tert-butylbenzyl)-4-chloro-3-
• N-[(4-tert-butylphenyl)methyl]-4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide
• N-[(4-tert-butylphenyl)methyl]-4-chloro-5-ethyl-2-methylpyrazole-3-carboxamide
• mk239
• ac801757
• comanché
• Fenpyrad
• Hsdb 7271

• MDL： MFCD01632408
• Inchi： 1S/C18H24ClN3O/c1-6-14-15(19)16(22(5)21-14)17(23)20-11-12-7-9-13(10-8-12)18(2,3)4/h7-10H,6,11H2,1-5H3,(H,20,23)
• InChI Key： ZZYSLNWGKKDOML-UHFFFAOYSA-N
• SMILES： CCC1=NN(C)C(=C1Cl)C(=O)NCC2=CC=C(C=C2)C(C)(C)C
• BRN： 8636471

Computed Properties

• Exact Mass: 333.16100
• Monoisotopic Mass: 333.161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.5
• Topological Polar Surface Area: 46.9A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.1639 (rough estimate)
• Melting Point: 61-65°C
• Boiling Point: 468.4°Cat760mmHg
• Flash Point: 237.1°C
• Refractive Index: 1.5790 (estimate)
• PSA: 46.92000
• LogP: 4.25430
• Solubility: It can be dissolved in acetone, methanol, chloroform, acetonitrile, benzene and most other organic solvents; The solubility in water is 2.8mg/l

Tebufenpyrad Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：2588
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：UQ6276400
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 in male, female rats (mg/kg): 595, 997 orally; >2000, >2000 dermally; LC50 in male rats (mg/m3): 2660 by inhalation (Inoue, Fukuchi)
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes